Cas no 301847-92-7 ((16aR)-1,16-Bis(diphenylphosphino)-6,7,8,9,10,11-hexahydrodibenzo[b,d][1,6]dioxacyclododecine)

• Product Name: (16aR)-1,16-Bis(diphenylphosphino)-6,7,8,9,10,11-hexahydrodibenzo[b,d][1,6]dioxacyclododecine
• CAS No: 301847-92-7
• MF: C₄₂H₃₈O₂P₂
• MW: 636.698
• CID: 4469585
• PubChem ID: 10579936
• Update Time: 2025-05-21

(16aR)-1,16-Bis(diphenylphosphino)-6,7,8,9,10,11-hexahydrodibenzo[b,d][1,6]dioxacyclododecine Chemical and Physical Properties

Names and Identifiers

• 301847-92-7
• F88724
• CS-0181490
• [20-(diphenylphosphanyl)-8,15-dioxatricyclo[14.4.0.0(2),?]icosa-1(16),2(7),3,5,17,19-hexaen-3-yl]diphenylphosphane
• 1,16-Bis(diphenylphosphino)-6,7,8,9,10,11-hexahydrodibenzo[b,d][1,6]dioxacyclododecine
• SCHEMBL3133241
• Phosphine, [(16aR)-6,7,8,9,10,11-hexahydrodibenzo[b,d][1,6]dioxacyclododecin-1,16-diyl]bis[diphenyl- (9CI)
• (16aR)-1,16-Bis(diphenylphosphino)-6,7,8,9,10,11-hexahydrodibenzo[b,d][1,6]dioxacyclododecine
• CS-0202947
• CS-0108789
• 486429-96-3
• (S)-C6-Tunephos
• (16aS)-1,16-Bis(diphenylphosphino)-6,7,8,9,10,11-hexahydrodibenzo[b,d][1,6]dioxacyclododecine
• 905714-10-5

• Inchi： InChI=1S/C42H38O2P2/c1-2-16-32-44-38-28-18-30-40(46(35-23-11-5-12-24-35)36-25-13-6-14-26-36)42(38)41-37(43-31-15-1)27-17-29-39(41)45(33-19-7-3-8-20-33)34-21-9-4-10-22-34/h3-14,17-30H,1-2,15-16,31-32H2
• InChI Key： UENGBNLSVKNPJN-UHFFFAOYSA-N
• SMILES： C1CCCOC2=C(C(=CC=C2)P(C3=CC=CC=C3)C4=CC=CC=C4)C5=C(C=CC=C5P(C6=CC=CC=C6)C7=CC=CC=C7)OCC1

Computed Properties

• Exact Mass: 636.23470445g/mol
• Monoisotopic Mass: 636.23470445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 46
• Rotatable Bond Count: 6
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.1
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on (16aR)-1,16-Bis(diphenylphosphino)-6,7,8,9,10,11-hexahydrodibenzo[b,d][1,6]dioxacyclododecine

Comprehensive Analysis of (16aR)-1,16-Bis(diphenylphosphino)-6,7,8,9,10,11-hexahydrodibenzo[b,d][1,6]dioxacyclododecine (CAS No. 301847-92-7)

The compound (16aR)-1,16-Bis(diphenylphosphino)-6,7,8,9,10,11-hexahydrodibenzo[b,d][1,6]dioxacyclododecine (CAS No. 301847-92-7) is a highly specialized chiral phosphine ligand with significant applications in asymmetric catalysis. Its unique structure, featuring a dibenzo[b,d][1,6]dioxacyclododecine backbone and diphenylphosphino groups, makes it a valuable tool in organic synthesis, particularly in transition-metal-catalyzed reactions. Researchers and chemists are increasingly interested in this compound due to its potential to enhance enantioselectivity and reaction efficiency in pharmaceutical and fine chemical production.

In recent years, the demand for chiral ligands like (16aR)-1,16-Bis(diphenylphosphino)-6,7,8,9,10,11-hexahydrodibenzo[b,d][1,6]dioxacyclododecine has surged, driven by the growing focus on green chemistry and sustainable synthesis. This compound aligns with the industry's shift toward atom-economical processes and catalytic efficiency, addressing key challenges in drug discovery and material science. Its hexahydrodibenzo framework provides steric and electronic tuning capabilities, making it adaptable to diverse catalytic systems.

One of the most searched topics related to this compound is its role in cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions. Users often inquire about its synthetic routes, handling precautions, and commercial availability. Additionally, its CAS No. 301847-92-7 is frequently used as a keyword in academic and industrial databases, highlighting its importance in organometallic chemistry. The compound's 16aR configuration further underscores its relevance in stereoselective transformations, a hot topic in modern synthetic chemistry.

From a technical perspective, the diphenylphosphino moieties in (16aR)-1,16-Bis(diphenylphosphino)-6,7,8,9,10,11-hexahydrodibenzo[b,d][1,6]dioxacyclododecine exhibit strong electron-donating properties, which are critical for stabilizing metal complexes in catalytic cycles. This feature is particularly advantageous in palladium-catalyzed reactions, where ligand design directly impacts turnover numbers and product yields. The compound's bidentate coordination mode also contributes to its stability and reactivity, making it a preferred choice for high-value chemical synthesis.

In conclusion, (16aR)-1,16-Bis(diphenylphosphino)-6,7,8,9,10,11-hexahydrodibenzo[b,d][1,6]dioxacyclododecine (CAS No. 301847-92-7) represents a cutting-edge solution for asymmetric catalysis and organometallic research. Its combination of structural rigidity and electronic versatility positions it as a key player in advancing sustainable chemical processes. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in the future of molecular design and catalytic innovation.